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Compound of Interest

5-Fluorouridine 5'-triphosphate-
19F

Compound Name:

Cat. No.: B12368628

Get Quote

\ J

CAS Number: 3828-96-4

This technical guide provides an in-depth overview of 5-Fluorouridine 5'-triphosphate (5-FUTP),
a critical metabolite of the widely used chemotherapeutic agent 5-Fluorouracil (5-FU). This
document is intended for researchers, scientists, and drug development professionals, offering
detailed information on its properties, suppliers, mechanism of action, and relevant
experimental protocols.

Core Concepts and Properties

5-Fluorouridine 5'-triphosphate is a fluorinated analog of the naturally occurring uridine
triphosphate (UTP). Its significance in cellular processes stems from its role as an active
metabolite of 5-FU.[1][2][3] Following the administration of 5-FU, it undergoes a series of
intracellular conversions to form 5-FUTP, along with other active metabolites like 5-fluoro-2'-
deoxyuridine monophosphate (FAUMP) and 5-fluoro-2'-deoxyuridine triphosphate (FAUTP).[3]
While FAUMP primarily inhibits thymidylate synthase, leading to DNA synthesis disruption, and
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FAUTP can be misincorporated into DNA, a substantial body of evidence points to the
incorporation of 5-FUTP into RNA as a primary driver of 5-FU's cytotoxic effects.[4][5]

The incorporation of 5-FUTP into various RNA species, including ribosomal RNA (rRNA),
messenger RNA (mRNA), and transfer RNA (tRNA), disrupts their normal processing,
maturation, and function.[2][5] This leads to impaired ribosome biogenesis, aberrant protein
synthesis, and ultimately, cell death.[4][6]

Chemical and Physical Properties:

Property Value

CAS Number 3828-96-4
Molecular Formula CoH14FN2015P3[7]
Molecular Weight 502.13 g/mol

FUTP, 5-Fluoro-UTP, 5-Fluorouridine

Synonyms
ynony triphosphate[7]

Supplier Information

A variety of chemical and biotechnology companies supply 5-Fluorouridine 5'-triphosphate for
research purposes. The compound is typically available as a solution, often as a salt (e.g.,
sodium or ammonium salt). When sourcing this compound, it is crucial to consider purity,
concentration, and formulation to ensure experimental reproducibility.

Table of Potential Suppliers:
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Supplier Product Name

MedchemExpress 5-Fluorouridine 5'-triphosphate-19F

Silantes Fluorouridine 5'-triphosphate

Sierra Bioresearch 5-Fluorouridine-5'-triphosphate (FUTP)
Benchchem 5-Fluorouridine 5'-triphosphate

EvitaChem 5-Fluorouridine 5'-triphosphate-13C,19F,d1
LookChem 5-fluorouridine 5'-triphosphate

Cambridge Isotope Laboratories 5-Fluorouridine 5'-triphosphate, ammonium salt
Biosynth 5-Fluorouridine-5'-triphosphate sodium salt

Note: This is not an exhaustive list, and availability may vary. Researchers should contact
suppliers directly for current product specifications and pricing.

Mechanism of Action and Signaling Pathways

The primary mechanism of action of 5-FUTP is its incorporation into RNA, leading to what is
often termed "RNA damage." This triggers a cascade of cellular events culminating in
apoptosis.

Metabolic Activation of 5-FU to 5-FUTP

The conversion of 5-FU to 5-FUTP is a multi-step enzymatic process within the cell.
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Caption: Metabolic activation pathway of 5-Fluorouracil (5-FU) to 5-Fluorouridine 5'-
triphosphate (5-FUTP).

Downstream Effects of 5-FUTP Incorporation into RNA
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Once incorporated into RNA, 5-FUTP disrupts critical cellular processes. The incorporation into
rRNA is particularly detrimental, leading to impaired ribosome assembly and function. This can
trigger a "ribotoxic stress response," activating signaling pathways that lead to apoptosis. While
the direct downstream signaling from 5-FUTP-induced RNA damage is an area of active
research, it is known to contribute to the overall cytotoxicity of 5-FU, which can involve
pathways like JAK/STAT, Wnt, Notch, and NF-kB in the context of drug resistance.[8]
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Cellular Response to 5-FUTP
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Experimental Workflow: Analyzing the Effects of 5-FU
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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